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Introduction

Gravimetric analysis is a highly accurate and precise method for quantitative chemical analysis.

[1][2] The technique involves the selective precipitation of the analyte from a solution, followed

by the filtration, drying, and weighing of the precipitate. The mass of the analyte is then

calculated from the mass of the precipitate using its known chemical formula. 1,2-
Bis(hydroxyimino)cyclohexane, commonly known as Nioxime or 1,2-Cyclohexanedione

dioxime, is an organic precipitating agent used for the selective determination of nickel.[3][4]

Principle

Similar to the well-known reagent dimethylglyoxime (DMG), Nioxime quantitatively precipitates

nickel(II) ions from a solution to form a stable, colored chelate complex. The reaction is typically

carried out in a slightly alkaline or buffered solution (pH 5-9).[1][5][6] In this pH range, two

molecules of Nioxime coordinate with one Ni(II) ion. Each Nioxime molecule loses a proton

from one of its oxime groups, and the nickel ion bonds with the four nitrogen atoms, forming a

very stable and insoluble complex. This specificity makes it an excellent method for

determining nickel content in various samples, including alloys like steel.[7] To prevent

interference from other metal ions such as iron(III) or chromium(III) that might precipitate as

hydroxides in the alkaline solution, a masking agent like tartaric or citric acid is often added.[6]

[7]
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The resulting precipitate is bulky, so the initial sample weight must be carefully controlled.[5]

After precipitation and digestion, the complex is filtered, washed, dried to a constant weight at

approximately 110-120°C, and weighed.[8][9] The nickel content is then calculated

stoichiometrically from the weight of the dried precipitate.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the gravimetric

determination of nickel, based on established protocols for analogous dioxime reagents.
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Parameter Value / Range Notes

Sample Mass (Nickel Salt) 0.2 - 1.2 g

The sample size should be

chosen to yield a manageable

amount of precipitate.[6][8]

Precipitating Agent
0.8% (w/v) aqueous solution of

Nioxime

An aqueous solution of

Nioxime is stable and can be

used instead of an alcoholic

one.[10]

Volume of Precipitant 20 - 30 mL

A slight excess is needed to

ensure complete precipitation.

[7][8][9]

Solution pH for Precipitation 5 - 9

Achieved by adding ammonia

(NH₄OH) until the solution is

slightly alkaline.[1][5][6]

Heating / Digestion Temp. 60 - 85 °C

Heating aids in coagulation

and the formation of a denser,

more filterable precipitate.[1][7]

[9]

Digestion Time 20 - 60 minutes
Allows for the growth of larger

precipitate crystals.[7][8][9]

Drying Temperature 110 - 120 °C

To remove water without

decomposing the precipitate.

[8][9]

Weighing Consistency ± 0.4 mg

The crucible and precipitate

should be heated, cooled, and

weighed until a constant mass

is achieved.[9]

Experimental Protocols
This section provides a detailed methodology for the gravimetric determination of nickel using

1,2-Bis(hydroxyimino)cyclohexane (Nioxime).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://www.scribd.com/document/808674482/lab-7-GRAVIMETRIC-DETERMINATION-OF-Ni2
https://pubs.acs.org/doi/pdf/10.1021/ac60017a014
https://egyankosh.ac.in/bitstream/123456789/43324/1/Exp-3.pdf
https://www.scribd.com/document/808674482/lab-7-GRAVIMETRIC-DETERMINATION-OF-Ni2
https://zchoiact.put.poznan.pl/CT%20II%20Anal/Gravimetric%20analysis/DESCRIPTION%20Gravimetric%20determination%20of%20nickel.pdf
https://vlab.amrita.edu/index.php?sub=2&brch=193&sim=348&cnt=1
https://people.bu.edu/yuweifan/SOP-pdf/Gravimetric_Estimation_Nickel.pdf
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://vlab.amrita.edu/index.php?sub=2&brch=193&sim=348&cnt=1
https://egyankosh.ac.in/bitstream/123456789/43324/1/Exp-3.pdf
https://zchoiact.put.poznan.pl/CT%20II%20Anal/Gravimetric%20analysis/DESCRIPTION%20Gravimetric%20determination%20of%20nickel.pdf
https://egyankosh.ac.in/bitstream/123456789/43324/1/Exp-3.pdf
https://www.scribd.com/document/808674482/lab-7-GRAVIMETRIC-DETERMINATION-OF-Ni2
https://zchoiact.put.poznan.pl/CT%20II%20Anal/Gravimetric%20analysis/DESCRIPTION%20Gravimetric%20determination%20of%20nickel.pdf
https://www.scribd.com/document/808674482/lab-7-GRAVIMETRIC-DETERMINATION-OF-Ni2
https://zchoiact.put.poznan.pl/CT%20II%20Anal/Gravimetric%20analysis/DESCRIPTION%20Gravimetric%20determination%20of%20nickel.pdf
https://zchoiact.put.poznan.pl/CT%20II%20Anal/Gravimetric%20analysis/DESCRIPTION%20Gravimetric%20determination%20of%20nickel.pdf
https://www.benchchem.com/product/b146463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation of Reagents

Nioxime Solution (0.8% w/v): Dissolve 0.8 g of 1,2-Bis(hydroxyimino)cyclohexane in 100

mL of distilled water. Nioxime is soluble in water up to 0.82 g/100 mL at room temperature,

and its aqueous solution is stable.[10]

Dilute Hydrochloric Acid (HCl): Prepare a 1:1 (v/v) solution by carefully adding a volume of

concentrated HCl to an equal volume of distilled water.

Dilute Ammonia Solution (NH₄OH): Prepare a 1:1 (v/v) solution by mixing concentrated

ammonium hydroxide with an equal volume of distilled water.

2. Preparation of the Sample Solution

Accurately weigh approximately 0.2-0.5 g of the nickel-containing sample into a 400 mL

beaker.

Add 20 mL of 1:1 HCl and gently heat in a fume hood to dissolve the sample. If the sample is

an alloy like steel, concentrated nitric acid may be required to ensure complete dissolution.

[6]

Once dissolved, dilute the solution to approximately 150-200 mL with distilled water.[9]

3. Precipitation of Nickel-Nioxime Complex

Gently heat the sample solution to about 70-80°C on a hot plate. Do not boil.[7][9]

Remove the beaker from the heat and add approximately 20-25 mL of the 0.8% Nioxime

solution while stirring continuously.[7] A slight excess ensures complete precipitation.

Slowly add the dilute ammonia solution dropwise while constantly stirring until the solution is

slightly alkaline.[8][9] The formation of a colored precipitate indicates the presence of the

nickel complex. Continue adding ammonia until the solution smells faintly of it.[9]

Test for complete precipitation by adding another drop or two of the Nioxime solution to the

clear supernatant. If no more precipitate forms, the precipitation is complete.

4. Digestion, Filtration, and Washing
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Place the beaker with the precipitate on a water bath or a low-temperature hot plate and heat

at 60-80°C for 30-60 minutes to "digest" the precipitate.[7][9] This process encourages the

formation of larger, purer crystals that are easier to filter.

Allow the beaker to cool to room temperature.

Weigh a clean, dry sintered glass crucible of medium porosity that has been brought to a

constant weight by previously drying it in an oven at 110-120°C, cooling in a desiccator, and

weighing.[9]

Filter the cooled solution through the pre-weighed crucible using gentle suction.

Wash the precipitate in the crucible several times with small portions of cold distilled water to

remove any impurities.

Transfer the crucible containing the precipitate to an oven and dry at 110-120°C for at least

1-2 hours.[9]

5. Weighing and Calculation

After drying, transfer the crucible to a desiccator to cool to room temperature.

Weigh the cooled crucible accurately.

Repeat the cycle of drying, cooling, and weighing until a constant mass (agreeing within ±0.4

mg) is obtained.[9]

Calculate the mass of the nickel-nioxime precipitate by subtracting the mass of the empty

crucible.

The percentage of nickel in the original sample can be calculated using the following

formula:

% Ni = ( (Mass of Ni-Nioxime Precipitate × Gravimetric Factor) / Mass of Sample ) × 100

The Gravimetric Factor = (Molar Mass of Ni) / (Molar Mass of Ni(C₆H₉N₂O₂)₂)
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Experimental Workflow Diagram
Caption: Workflow for Nickel Gravimetric Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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